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Compound of Interest

Compound Name: 4-(Pyridin-3-yloxy)aniline

Cat. No.: B1306565

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the physicochemical properties of three
pyridyloxyaniline isomers: 2-pyridyloxyaniline, 3-pyridyloxyaniline, and 4-pyridyloxyaniline.
Understanding these properties is crucial for drug design and development, as they
significantly influence a compound's pharmacokinetic and pharmacodynamic profile. Due to a
lack of comprehensive experimental data in publicly available literature, this guide relies on
predicted values for a comparative analysis.

Data Presentation

The following table summarizes the predicted physicochemical properties of the
pyridyloxyaniline isomers. It is important to note that these values are computationally derived
and await experimental verification.
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Physicochemical . . . - . -
2-Pyridyloxyaniline  3-Pyridyloxyaniline  4-Pyridyloxyaniline

Property
Melting Point (°C) Data not available Data not available 67 (Predicted)[1]
- ) ) ) 346.2 +22.0

Boiling Point (°C) Data not available Data not available )

(Predicted)[1]
, , 4.60+0.10

pKa Data not available Data not available )
(Predicted)[1]

logP Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

Note: "Data not available" indicates that no reliable predicted or experimental data was found
during the literature search.

Structural Isomers and Their Predicted Properties

The positioning of the pyridyloxy group on the aniline ring influences the electronic distribution
and intermolecular forces, which in turn dictates the physicochemical properties of the isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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